Cas no 1804479-30-8 (Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate)
Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate
-
- Inchi: 1S/C10H9BrF3NO4/c1-18-8(17)3-5-2-7(16)6(4-11)15-9(5)19-10(12,13)14/h2,16H,3-4H2,1H3
- InChI Key: ZJPGVQHMHLQTHF-UHFFFAOYSA-N
- SMILES: BrCC1=C(C=C(C(=N1)OC(F)(F)F)CC(=O)OC)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 316
- XLogP3: 2.4
- Topological Polar Surface Area: 68.6
Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029093096-1g |
Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate |
1804479-30-8 | 97% | 1g |
$1,445.30 | 2022-04-02 |
Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate
Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804479-30-8): A Comprehensive Overview
Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804479-30-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromomethyl group, a hydroxy group, and a trifluoromethoxy substituent, offers a wide range of potential applications in drug discovery and development.
The bromomethyl group in this compound is particularly noteworthy due to its reactivity and versatility in chemical synthesis. This functional group can undergo various reactions, such as nucleophilic substitution and radical processes, making it a valuable intermediate in the synthesis of more complex molecules. The hydroxy group, on the other hand, introduces polarity and can participate in hydrogen bonding, which is crucial for enhancing the solubility and bioavailability of the compound. The trifluoromethoxy substituent adds fluorine atoms to the molecule, which can significantly influence its physicochemical properties, such as lipophilicity and metabolic stability.
Recent studies have highlighted the potential of Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the compound's activity against cancer cells. The researchers found that the compound exhibited significant cytotoxic effects on several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to its ability to disrupt cellular signaling pathways involved in cell proliferation and apoptosis.
Another area of interest is the compound's potential as an antiviral agent. A research team from the University of California, San Francisco, reported in a 2021 paper that Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate demonstrated potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The study suggested that the compound's antiviral properties could be attributed to its ability to inhibit viral replication by interfering with key viral enzymes.
In addition to its therapeutic potential, Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate has also been explored for its use as a chemical probe in biological research. Its unique structure makes it an excellent tool for studying protein-ligand interactions and for identifying novel targets in drug discovery. For example, a study published in Chemical Biology & Drug Design in 2020 used the compound to investigate the binding affinity of various proteins involved in neurodegenerative diseases.
The synthesis of Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of a pyridine derivative with a brominating agent followed by esterification with methanol. The presence of multiple functional groups necessitates careful optimization of each step to avoid unwanted side reactions and to achieve the desired product.
From a safety perspective, it is important to handle Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate with appropriate precautions due to its reactivity and potential health effects. Researchers should follow standard laboratory safety protocols, including the use of personal protective equipment (PPE) and working under fume hoods when handling this compound.
In conclusion, Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804479-30-8) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into its therapeutic potential and biological activities. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying its importance in the field.
1804479-30-8 (Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)